Cas no 15620-98-1 ( )

  structure
  structure
Product Name: 
CAS No:15620-98-1
MF:C20H30O4
MW:334.449806690216
CID:904269
PubChem ID:15929993
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 4b,8-dimethyl-2-(propan-2-yl)-4,4a,4b,5,6,7,8,8a,9,10-decahydro-3h-3,10a-epidioxyphenanthrene-8-carboxylic acid
    • levopimaric acid endo-peroxide
    • NSC-152563
    • (2S,4aS,6aR,7R,10aS,10bR)-1,5,6,6a,7,8,9,10,10a,10b-Decahydro-7,10a-dimethyl-12-(1-methylethyl)-2H-2,4a-ethenonaphtho(2,1-C)(1,2)dioxin-7-carboxylic acid
    • 2H-2,4a-Ethenonaphtho(2,1-C)(1,2)dioxin-7-carboxylic acid, 1,5,6,6a,7,8,9,10,10a,10b-decahydro-7,10a-dimethyl-12-(1-methylethyl)-, (2S,4aS,6aR,7R,10aS,10bR)-
    • 8.ALPHA.-PODOCARP-13-EN-15-OIC ACID, 8,12.ALPHA.-EPIDIOXY-13-ISOPROPYL-
    • BVT9SM64KG
    • (1S,4R,5R,9S,10R,12S)-5,9-Dimethyl-16-(propan-2-yl)-13,14-dioxatetracyclo(10.2.2.0(1,10).0(4,9))hexadec-15-ene-5-carboxylic acid
    • 13,14-Epoxy-abietic acid
    • CHEMBL3798640
    • 13,14-Epoxyabietic acid
    • UNII-BVT9SM64KG
    • 8alpha-Podocarp-13-en-15-oic acid, 8,12alpha-epidioxy-13-isopropyl-
    • 15620-98-1
    • Levopimaric acid transannular peroxide
    •  
    • Inchi: 1S/C20H30O4/c1-12(2)13-11-20-9-6-15-18(3,16(20)10-14(13)23-24-20)7-5-8-19(15,4)17(21)22/h11-12,14-16H,5-10H2,1-4H3,(H,21,22)/t14-,15+,16+,18-,19+,20-/m0/s1
    • InChI Key: IQKPNFFLSFPURG-ANOHPKFUSA-N
    • SMILES: O1[C@@]23C=C(C(C)C)[C@H](C[C@@H]2[C@@]2(C)CCC[C@](C(=O)O)(C)[C@@H]2CC3)O1

Computed Properties

  • Exact Mass: 334.21400
  • Monoisotopic Mass: 334.21440943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 596
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 55.8Ų

Experimental Properties

  • PSA: 55.76000
  • LogP: 4.34900
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